Cas no 675140-68-8 (Benzenesulfonic acid, 2,5-dihydroxy-3-methoxy- (4CI))

• Product Name: Benzenesulfonic acid, 2,5-dihydroxy-3-methoxy- (4CI)
• CAS No: 675140-68-8
• MF: C₇H₈O₆S
• MW: 220.199821472168
• CID: 966182
• Update Time: 2024-03-05

Benzenesulfonic acid, 2,5-dihydroxy-3-methoxy- (4CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,5-dihydroxy-3-methoxy- (4CI)
• Benzenesulfonic acid, 2,5-dihydroxy-3-methoxy-

• Inchi： 1S/C7H8O6S/c1-13-5-2-4(8)3-6(7(5)9)14(10,11)12/h2-3,8-9H,1H3,(H,10,11,12)
• InChI Key： OVZMCXSTUZNIKY-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC(O)=CC(OC)=C1O

Computed Properties

• Exact Mass: 220.004
• Monoisotopic Mass: 220.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.654±0.06 g/cm3(Predicted)
• Melting Point: 290 °C (decomp)
• pka: -0.47±0.45(Predicted)